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Compound of Interest

Compound Name: 5-(2,3-Difluorophenyl)nicotinic acid

CAS No.: 887973-47-9

Cat. No.: B1629382

Get Quote

This guide provides a comprehensive technical overview of 5-(2,3-Difluorophenyl)nicotinic
acid (CAS 887973-47-9), a fluorinated derivative of nicotinic acid. This document is intended

for researchers, scientists, and drug development professionals, offering insights into its

chemical properties, synthesis, and potential biological significance.

Introduction and Chemical Identity
5-(2,3-Difluorophenyl)nicotinic acid belongs to the class of 5-arylnicotinic acids, a group of

compounds that has garnered interest in medicinal chemistry due to the diverse biological

activities exhibited by its members.[1][2] The introduction of a difluorophenyl moiety to the

nicotinic acid scaffold can significantly alter its physicochemical properties, such as lipophilicity

and metabolic stability, which in turn can influence its pharmacokinetic profile and biological

activity.[3] Nicotinic acid itself, also known as niacin or vitamin B3, is a well-established lipid-

lowering agent.[4] Its derivatives are being explored for a wide range of therapeutic

applications, including anti-inflammatory, analgesic, and antimicrobial activities.[5][6][7]
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A summary of the key physicochemical and computed properties of 5-(2,3-
Difluorophenyl)nicotinic acid is presented in the table below. These properties are crucial for

understanding its behavior in biological systems and for designing experimental protocols.

Property Value Source

CAS Number 887973-47-9 [8]

Molecular Formula C₁₂H₇F₂NO₂ [8]

Molecular Weight 235.19 g/mol [8]

Synonym
5-(2,3-difluorophenyl)-3-

pyridinecarboxylic acid
[8]

Topological Polar Surface Area

(TPSA)
50.19 Å² [8]

logP 2.725 [8]

Hydrogen Bond Donors 1 [8]

Hydrogen Bond Acceptors 2 [8]

Rotatable Bonds 2 [8]

Synthesis and Reaction Mechanisms
The synthesis of 5-(2,3-Difluorophenyl)nicotinic acid is most commonly achieved through a

palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[9][10] This powerful carbon-

carbon bond-forming reaction is widely used in the synthesis of biaryl compounds and is

tolerant of a wide range of functional groups.[10][11] The general strategy involves the coupling

of a 5-halonicotinic acid derivative with a (2,3-difluorophenyl)boronic acid.

Proposed Synthetic Workflow
The following diagram illustrates a plausible synthetic workflow for the preparation of 5-(2,3-
Difluorophenyl)nicotinic acid.
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Starting Materials

Suzuki-Miyaura Coupling

Work-up and Purification

Final Product

5-Bromonicotinic acid

Reaction Mixture:
- 5-Bromonicotinic acid

- 2,3-Difluorophenylboronic acid
- Pd Catalyst (e.g., Pd(PPh₃)₄)

- Base (e.g., K₂CO₃)
- Solvent (e.g., DMF/H₂O)

2,3-Difluorophenylboronic acid

1. Acidification
2. Extraction

3. Chromatography

5-(2,3-Difluorophenyl)nicotinic acid

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 5-(2,3-Difluorophenyl)nicotinic acid.

Detailed Experimental Protocol (Hypothetical)
The following is a detailed, step-by-step methodology for the synthesis of 5-(2,3-
Difluorophenyl)nicotinic acid via a Suzuki-Miyaura coupling reaction. This protocol is based

on established procedures for similar transformations.[9][12]

Materials:

5-Bromonicotinic acid
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2,3-Difluorophenylboronic acid

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Deionized water

Hydrochloric acid (1 M)

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a round-bottom flask, add 5-bromonicotinic acid (1.0 eq), 2,3-difluorophenylboronic acid

(1.2 eq), and potassium carbonate (3.0 eq).

Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

Add a degassed mixture of DMF and water (e.g., 4:1 v/v) to the flask.

To this suspension, add tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

Heat the reaction mixture to 80-100 °C and stir under an inert atmosphere for 12-24 hours,

monitoring the reaction progress by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Acidify the mixture to pH 3-4 with 1 M hydrochloric acid.

Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a gradient of methanol in dichloromethane) to afford the pure 5-(2,3-
Difluorophenyl)nicotinic acid.

Catalytic Cycle of the Suzuki-Miyaura Coupling
The catalytic cycle for the Suzuki-Miyaura coupling reaction is a well-established mechanism

involving three key steps: oxidative addition, transmetalation, and reductive elimination.[10]

Pd(0)

Oxidative Addition
(R¹-X) R¹-Pd(II)-X Transmetalation

(R²-B(OR)₂) R¹-Pd(II)-R²

Reductive Elimination R¹-R²

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Biological Activity and Potential Applications
While extensive biological data for 5-(2,3-Difluorophenyl)nicotinic acid is not yet available in

the public domain, preliminary studies and research on related compounds provide valuable

insights into its potential pharmacological profile.

One study investigating positive allosteric modulators (PAMs) for α4β2α5 nicotinic acetylcholine

receptors found that the 2,3-difluorophenyl analog (the subject of this guide) exhibited no PAM

activity.[13] This is a significant finding as it helps to define the structure-activity relationship for

this class of modulators. In contrast, the 3,4-difluorophenyl analog did show PAM activity,

highlighting the critical role of the fluorine substitution pattern on the phenyl ring.[13]

Derivatives of nicotinic acid have been widely explored for various therapeutic applications. For

instance, novel nicotinic acid derivatives have shown promising anti-inflammatory and

analgesic properties.[5][7] Additionally, some derivatives have been synthesized and evaluated
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for their antimicrobial activities, with certain acylhydrazone derivatives displaying potent

antibacterial effects against Gram-positive bacteria.[2][6] Given these precedents, 5-(2,3-
Difluorophenyl)nicotinic acid could serve as a valuable building block for the synthesis of

new chemical entities with potential therapeutic applications.

Safety, Handling, and Storage
As with any chemical compound, proper safety precautions should be taken when handling 5-
(2,3-Difluorophenyl)nicotinic acid. While a specific safety data sheet (SDS) for this

compound is not widely available, general guidelines for handling similar aromatic carboxylic

acids and fluorinated compounds should be followed.

General Handling Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[14][15]

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.[15]

Avoid Contact: Avoid contact with skin and eyes.[15] In case of contact, rinse immediately

with plenty of water.[16]

Ingestion: Do not ingest. If swallowed, seek medical attention.[17]

Storage:

Store in a tightly sealed container in a cool, dry place.[8] Commercial suppliers recommend

storage at 2-8°C.[8]

Conclusion
5-(2,3-Difluorophenyl)nicotinic acid is a synthetically accessible derivative of nicotinic acid

with potential for further exploration in medicinal chemistry. While current biological data is

limited, the established synthetic routes, particularly the Suzuki-Miyaura coupling, provide a

robust platform for the generation of a library of related compounds for biological screening.

The lack of positive allosteric modulator activity at α4β2α5 nicotinic acetylcholine receptors
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provides a key piece of structure-activity relationship data. Further research is warranted to

fully elucidate the biological profile of this compound and its derivatives.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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